N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide

• IUPAC Name: N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-1-[4-(trifluoromethyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C19H27F3N2O3S/c20-19(21,22)17-3-1-16(2-4-17)14-28(25,26)23-13-15-5-9-24(10-6-15)18-7-11-27-12-8-18/h1-4,15,18,23H,5-14H2
• InChI Key: NKDKMXLZFUVTDC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CC2=CC=C(C=C2)C(F)(F)F)C3CCOCC3
• Molecular Formula: C19H27F3N2O3S
• Molecular Weight: 420.5 g/mol

Description

N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)-1-(4-(trifluoromethyl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C19H27F3N2O3S and its molecular weight is 420.49. The purity is usually 95%.
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Scientific Research Applications

Selective Ligand Design and Multifunctional Agents

Research on N-alkylated arylsulfonamide derivatives has highlighted the compound's potential in designing selective 5-HT7 receptor ligands and multifunctional agents. These developments aim at extending polypharmacological approaches to treat complex diseases. Specific compounds have demonstrated potent and selective antagonistic activities against the 5-HT7 receptor, showing antidepressant-like and pro-cognitive properties in vivo. Such findings suggest the therapeutic potential of N-alkylated arylsulfonamides for CNS disorders (Canale et al., 2016).

Structural Studies and Molecular Interactions

Structural studies of the compound and its derivatives have provided insights into their supramolecular assembly, effect of substitution on molecular conformation, and hydrogen bonding patterns. These studies are crucial for understanding the physicochemical properties and reactivity of such compounds, facilitating their application in various fields, including material science and drug development (Dey et al., 2015).

Synthesis and Antimicrobial Activity

The compound's derivatives have been synthesized and evaluated for their antimicrobial activities, contributing to the search for new therapeutic agents. Research in this area explores the chemical versatility of sulfonamides and their potential applications in developing treatments for infectious diseases (El‐Emary et al., 2002).

Molecular and Supramolecular Structures

Investigations into the molecular and supramolecular structures of N-(2-(pyridin-2-yl)ethyl)-derivatives of methane-, benzene-, and toluenesulfonamide have revealed their prospective as ligands for metal coordination. These studies are essential for advancing the field of coordination chemistry and developing new materials with specific properties (Jacobs et al., 2013).